Cas no 2287265-70-5 (2-amino-4-(1H-pyrazol-4-yl)butanoic acid)

• Product Name: 2-amino-4-(1H-pyrazol-4-yl)butanoic acid
• CAS No: 2287265-70-5
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5801241
• PubChem ID: 69407251
• Update Time: 2025-07-01

2-amino-4-(1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5327775
• EN300-6496388
• 2287265-70-5
• 2-amino-4-(1H-pyrazol-4-yl)butanoic acid

• Inchi： 1S/C7H11N3O2/c8-6(7(11)12)2-1-5-3-9-10-4-5/h3-4,6H,1-2,8H2,(H,9,10)(H,11,12)
• InChI Key： RKOFPYXMTLRKKH-UHFFFAOYSA-N
• SMILES： OC(C(CCC1C=NNC=1)N)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 92Ų

Additional information on 2-amino-4-(1H-pyrazol-4-yl)butanoic acid

Introduction to 2-amino-4-(1H-pyrazol-4-yl)butanoic acid (CAS No: 2287265-70-5)

2-amino-4-(1H-pyrazol-4-yl)butanoic acid, identified by the chemical identifier CAS No: 2287265-70-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecular structure of 2-amino-4-(1H-pyrazol-4-yl)butanoic acid incorporates both amino and carboxylic acid functional groups, making it a versatile intermediate in synthetic chemistry and a promising candidate for drug development.

The pyrazole moiety in this compound is particularly noteworthy, as pyrazole derivatives have been extensively studied for their pharmacological properties. Pyrazoles exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the 1H-pyrazol-4-yl group in 2-amino-4-(1H-pyrazol-4-yl)butanoic acid enhances its potential as a scaffold for developing novel therapeutic agents. Recent studies have highlighted the importance of pyrazole derivatives in modulating enzyme activity and interacting with biological targets, making them valuable in the design of small-molecule drugs.

One of the most compelling aspects of 2-amino-4-(1H-pyrazol-4-yl)butanoic acid is its role as a building block in medicinal chemistry. The compound's dual functionality allows for further chemical modification, enabling researchers to tailor its properties for specific applications. For instance, the amino group can be used to form amides or peptides, while the carboxylic acid group can participate in esterification reactions, expanding its synthetic utility.

Recent advancements in drug discovery have underscored the significance of 2-amino-4-(1H-pyrazol-4-yl)butanoic acid in developing targeted therapies. Researchers have leveraged its structural features to create compounds with enhanced binding affinity and selectivity towards disease-causing proteins. For example, studies have demonstrated its potential in inhibiting kinases and other enzymes implicated in cancer progression. The compound's ability to interact with biological targets at the molecular level makes it a valuable asset in computational drug design and high-throughput screening campaigns.

The synthesis of 2-amino-4-(1H-pyrazol-4-yl)butanoic acid is another area of interest, given its potential applications. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Techniques such as multi-step organic synthesis and catalytic reactions have been employed to optimize the manufacturing process. These advancements not only enhance the availability of the compound but also facilitate its integration into larger drug development pipelines.

In addition to its pharmaceutical applications, 2-amino-4-(1H-pyrazol-4-yl)butanoic acid has shown promise in other areas of research. Its structural motif is reminiscent of natural products found in microorganisms, suggesting potential bioactive compounds derived from similar scaffolds. Biologists and chemists are exploring this connection to uncover novel bioactive entities that could lead to breakthroughs in therapeutic interventions.

The safety profile of 2-amino-4-(1H-pyrazol-4-yl)butanoic acid is another critical consideration in its application. Extensive preclinical studies have been conducted to assess its toxicity and pharmacokinetic properties. These studies have provided valuable insights into how the compound behaves within biological systems, guiding its safe use in research and development settings. The results from these studies are essential for ensuring that 2-amino-4-(1H-pyrazol-4-yl)butanoic acid can be translated from laboratory research to clinical applications with confidence.

The future prospects of 2-amino-4-(1H-pyrazol-4-yll)butanoic acid are bright, with ongoing research exploring new frontiers in drug discovery. Innovations in synthetic chemistry, computational biology, and molecular biology continue to drive progress in understanding its potential applications. As our knowledge expands, so does the likelihood that this compound will play a pivotal role in addressing some of the most pressing challenges in medicine today.